Cas no 62064-27-1 (Benzoic acid, 5-methoxy-2-(1-naphthalenylcarbonyl)-)

• Product name: Benzoic acid, 5-methoxy-2-(1-naphthalenylcarbonyl)-
• CAS No: 62064-27-1
• MF: C₁₉H₁₄O₄
• MW: 306.31206
• CID: 459265
• PubChem ID: 12322400

Benzoic acid, 5-methoxy-2-(1-naphthalenylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-methoxy-2-(1-naphthalenylcarbonyl)-
• 5-methoxy-2-(naphthalene-1-carbonyl)benzoic acid
• 62064-27-1
• DTXSID70488795

• Inchi： InChI=1S/C19H14O4/c1-23-13-9-10-16(17(11-13)19(21)22)18(20)15-8-4-6-12-5-2-3-7-14(12)15/h2-11H,1H3,(H,21,22)
• InChI Key： VHICPZMRJJYNOT-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)C(=O)C2=CC=CC3=CC=CC=C32)C(=O)O

Computed Properties

• Exact Mass: 306.08922
• Monoisotopic Mass: 306.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6